Cas no 2171863-98-0 (4-(propane-2-sulfonyl)thiophene-3-carbaldehyde)

• Product Name: 4-(propane-2-sulfonyl)thiophene-3-carbaldehyde
• CAS No: 2171863-98-0
• MF: C₈H₁₀O₃S₂
• MW: 218.293200016022
• CID: 5992328
• PubChem ID: 165571660
• Update Time: 2025-05-19

4-(propane-2-sulfonyl)thiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(propane-2-sulfonyl)thiophene-3-carbaldehyde
• EN300-1609795
• 2171863-98-0

• Inchi： 1S/C8H10O3S2/c1-6(2)13(10,11)8-5-12-4-7(8)3-9/h3-6H,1-2H3
• InChI Key： RPGKVQCIIPALCR-UHFFFAOYSA-N
• SMILES： S(C1=CSC=C1C=O)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 218.00713652g/mol
• Monoisotopic Mass: 218.00713652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.8Ų

Additional information on 4-(propane-2-sulfonyl)thiophene-3-carbaldehyde

Introduction to 4-(propane-2-sulfonyl)thiophene-3-carbaldehyde (CAS No. 2171863-98-0)

4-(propane-2-sulfonyl)thiophene-3-carbaldehyde, identified by the CAS number 2171863-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of both a sulfonyl group and an aldehyde functionality in its molecular structure imparts unique reactivity and potential applications, making it a subject of extensive research and development.

The molecular structure of 4-(propane-2-sulfonyl)thiophene-3-carbaldehyde consists of a thiophene ring substituted at the 3-position with an aldehyde group and at the 4-position with a propane-2-sulfonyl moiety. This arrangement creates a molecule with distinct electronic and steric properties, which can be exploited in various chemical transformations. The aldehyde group, in particular, serves as a reactive site for condensation reactions, while the sulfonyl group enhances solubility and stability in polar environments.

In recent years, there has been growing interest in thiophene derivatives due to their role as key intermediates in the synthesis of bioactive molecules. 4-(propane-2-sulfonyl)thiophene-3-carbaldehyde has been explored as a precursor in the development of novel pharmaceuticals, particularly those targeting neurological disorders and inflammatory conditions. Its structural features make it a valuable building block for constructing more complex scaffolds that exhibit improved pharmacological properties.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have leveraged its reactivity to develop new analogs with enhanced binding affinity to biological targets. For instance, studies have shown that derivatives of 4-(propane-2-sulfonyl)thiophene-3-carbaldehyde can interact with enzymes and receptors involved in pain signaling pathways, suggesting their utility in developing analgesic agents. Additionally, its incorporation into drug candidates has demonstrated promise in modulating immune responses, making it relevant for therapeutic strategies against autoimmune diseases.

The synthesis of 4-(propane-2-sulfonyl)thiophene-3-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Common synthetic routes include the sulfonylation of thiophene precursors followed by formylation at the 3-position. These processes often require careful optimization to ensure high yields and purity, but advancements in catalytic methods have made these syntheses more efficient and scalable. The ability to produce this compound reliably is crucial for further exploration of its applications.

From a materials science perspective, 4-(propane-2-sulfonyl)thiophene-3-carbaldehyde has been investigated for its potential use in organic electronics. Thiophene-based compounds are well-known for their semiconducting properties, and modifications such as those introduced by the sulfonyl and aldehyde groups can tailor electronic characteristics for specific applications. Researchers have explored its incorporation into organic field-effect transistors (OFETs) and photovoltaic devices, where its structural features contribute to improved charge transport and light absorption properties.

The compound's stability under various conditions has also been a focus of study. The sulfonyl group not only enhances solubility but also provides resistance to hydrolysis, making it suitable for long-term storage and handling. This stability is particularly important in pharmaceutical applications where shelf life and storage conditions are critical factors. Furthermore, its compatibility with standard analytical techniques allows for thorough characterization using spectroscopic methods such as NMR, IR spectroscopy, and mass spectrometry.

In conclusion, 4-(propane-2-sulfonyl)thiophene-3-carbaldehyde (CAS No. 2171863-98-0) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features enable it to serve as a versatile intermediate in drug discovery programs and as a functional material in electronic devices. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to play an increasingly significant role in advancing scientific innovation.